N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide

• Molecular Formula: C21H15IN2O3
• Molecular Weight: 470.3 g/mol
• IUPAC Name: N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide
• InChI: InChI=1S/C21H15IN2O3/c1-26-18-10-9-14(21-24-16-7-2-3-8-19(16)27-21)12-17(18)23-20(25)13-5-4-6-15(22)11-13/h2-12H,1H3,(H,23,25)
• InChI Key: XJZBKVWRBGZZDF-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2=NC3=CC=CC=C3O2)NC(=O)C4=CC(=CC=C4)I

Description

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide, also known as ML327, is a chemical compound that has gained significant interest in the scientific community due to its potential use in drug discovery and development. In

Mechanism of Action

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide inhibits the activity of Rho GTPases by binding to a specific site on the enzyme. This binding prevents the enzyme from interacting with its downstream effectors, which leads to a disruption of cell signaling and cytoskeletal dynamics. The exact mechanism of action of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide is still being studied, but it is thought to involve a conformational change in the enzyme that prevents it from interacting with its downstream effectors.
Biochemical and Physiological Effects:
N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell migration, invasion, and proliferation in cancer cells. It has also been shown to improve cardiac function in animal models of heart failure. In addition, N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide is its specificity for Rho GTPases. This specificity allows researchers to study the role of Rho GTPases in various diseases without affecting other signaling pathways. However, one of the limitations of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide is its limited solubility in aqueous solutions, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for research on N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide. One direction is to study its potential use in the treatment of cancer, cardiovascular disease, and neurological disorders. Another direction is to develop more potent and selective inhibitors of Rho GTPases that can be used in clinical trials. Finally, researchers can explore the use of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide in combination with other drugs to improve its therapeutic potential.

Synthesis Methods

The synthesis of N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide involves a multistep process that begins with the reaction of 2-methoxyphenol with 2-nitrobenzaldehyde to form a nitrophenyl ether intermediate. The intermediate is then reduced to the corresponding amine using a palladium catalyst. The amine is then coupled with 3-iodobenzoyl chloride to form N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide.

Scientific Research Applications

N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide has been used extensively in drug discovery and development research. It has been shown to inhibit the activity of a family of enzymes called Rho GTPases, which play a critical role in cell signaling and cytoskeletal dynamics. N-[5-(1,3-benzoxazol-2-yl)-2-methoxyphenyl]-3-iodobenzamide has been used to study the role of Rho GTPases in cancer, cardiovascular disease, and neurological disorders.